Bis(hydroxymethyl)peroxide

• CAS RN: 17088-73-2
• Molecular Formula: C2H6O4
• Molecular Weight: 94.07 g/mol
• IUPAC Name: hydroxymethylperoxymethanol
• InChI: InChI=1S/C2H6O4/c3-1-5-6-2-4/h3-4H,1-2H2
• InChI Key: JLJXMZMKMRQOLN-UHFFFAOYSA-N
• SMILES: C(O)OOCO
• synonyms: BIS(HYDROXYMETHYL)PEROXIDE

Description

Bis(hydroxymethyl)peroxide (BHMTP) is a peroxide compound that has been widely used in various fields, including chemical synthesis, polymerization, and as a radical initiator. BHMTP has gained interest in recent years due to its unique properties, such as high thermal stability and low toxicity, making it a promising candidate for various applications.

Mechanism of Action

Bis(hydroxymethyl)peroxide acts as a radical initiator by breaking the peroxide bond to form two radicals, which initiate the polymerization process. The radicals react with the monomers to form a polymer chain. Bis(hydroxymethyl)peroxide has high thermal stability, which allows it to initiate polymerization at high temperatures. Bis(hydroxymethyl)peroxide also has low toxicity, making it a safer alternative to other radical initiators.
Biochemical and Physiological Effects:
Bis(hydroxymethyl)peroxide has been shown to have low toxicity in various studies. It has been used as a food additive and has been shown to have no adverse effects on human health. Bis(hydroxymethyl)peroxide has also been used in the production of medical devices and has been shown to have no cytotoxic effects on human cells.

Advantages and Limitations for Lab Experiments

Bis(hydroxymethyl)peroxide has several advantages over other radical initiators. It has high thermal stability, which allows it to initiate polymerization at high temperatures. It also has low toxicity, making it a safer alternative to other radical initiators. However, Bis(hydroxymethyl)peroxide has some limitations in lab experiments. It has a relatively low decomposition rate, which can result in a slower polymerization process. In addition, Bis(hydroxymethyl)peroxide can be expensive compared to other radical initiators.

Future Directions

Bis(hydroxymethyl)peroxide has shown promising results in various applications, and future research could explore its potential in other fields. One potential area of research is in the production of biodegradable polymers. Bis(hydroxymethyl)peroxide could be used as a crosslinking agent in the synthesis of biodegradable polymers, which could have applications in the medical and environmental fields. Another potential area of research is in the production of high-performance materials. Bis(hydroxymethyl)peroxide could be used as a curing agent in the production of high-performance coatings and adhesives, which could have applications in the aerospace and automotive industries.
Conclusion:
Bis(hydroxymethyl)peroxide is a peroxide compound that has gained interest in recent years due to its unique properties, such as high thermal stability and low toxicity. Bis(hydroxymethyl)peroxide has been widely used in various fields, including chemical synthesis, polymerization, and as a radical initiator. Bis(hydroxymethyl)peroxide has shown promising results in various applications, and future research could explore its potential in other fields. Bis(hydroxymethyl)peroxide has several advantages over other radical initiators, but it also has some limitations in lab experiments. Overall, Bis(hydroxymethyl)peroxide is a promising candidate for various applications, and further research could lead to new discoveries in the field of chemistry.

Synthesis Methods

Bis(hydroxymethyl)peroxide can be synthesized using various methods, including the reaction of hydrogen peroxide with formaldehyde, the reaction of glyoxal with hydrogen peroxide, and the reaction of paraformaldehyde with hydrogen peroxide. The most common method is the reaction of hydrogen peroxide with formaldehyde in the presence of a catalyst, such as sulfuric acid or hydrochloric acid. The reaction produces Bis(hydroxymethyl)peroxide as a white crystalline solid.

Scientific Research Applications

Bis(hydroxymethyl)peroxide has been widely used in scientific research due to its unique properties. It has been used as a radical initiator in the polymerization of various monomers, such as styrene, acrylonitrile, and vinyl acetate. Bis(hydroxymethyl)peroxide has also been used in the synthesis of various compounds, such as epoxides and ketones. In addition, Bis(hydroxymethyl)peroxide has been used as a crosslinking agent in the synthesis of polymers and as a curing agent in the production of coatings and adhesives.